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Compound of Interest

Compound Name: N-Isobutyrylglycine-d2

Cat. No.: B12408185

This document provides a detailed analysis of the molecular weight of N-Isobutyrylglycine-d2,
a deuterated isotopologue of N-Isobutyrylglycine. It is intended for researchers, scientists, and
professionals in drug development and metabolic research who utilize stable isotope-labeled
compounds.

Introduction

N-Isobutyrylglycine is an N-acylglycine that serves as a human urinary metabolite. Elevated
levels of this compound are often indicative of metabolic disorders, particularly those related to
the catabolism of the branched-chain amino acid valine. The deuterated form, N-
Isobutyrylglycine-d2, is a crucial tool in metabolic studies, often used as an internal standard
in mass spectrometry-based quantification to ensure analytical accuracy. Accurate molecular
weight is fundamental for such applications.

Molecular Composition and Weight

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The introduction of deuterium, an isotope of hydrogen containing one proton
and one neutron, increases the mass of the molecule. Deuterium (D or 2H) has an atomic
weight of approximately 2.014 Da, while protium (*H), the most common hydrogen isotope, has
an atomic weight of about 1.008 Da.[1][2][3][4][5]

The standard, non-deuterated form of N-Isobutyrylglycine has a chemical formula of CeH11NOs3
and a molecular weight of approximately 145.16 g/mol .[6][7][8][9] The deuterated variant,
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specifically N-Isobutyrylglycine-2,2-d2, involves the substitution of two hydrogen atoms on the
alpha-carbon of the glycine moiety with two deuterium atoms.[10] This substitution results in a
calculated molecular weight of approximately 147.17 g/mol .[10]

The quantitative data for both the standard and deuterated compounds are summarized below
for direct comparison.

Table 1: Molecular Properties of N-Isobutyrylglycine and N-Isobutyrylglycine-d2

Property N-Isobutyrylglycine N-Isobutyrylglycine-d2
Chemical Formula CeH11NO3[6][7] CeHoD2NO3

Average Molecular Weight 145.16 g/mol [6][7][9] 147.17 g/mol [10]
Monoisotopic Mass 145.0739 Da[7][8] 147.0864 Da[10]

Table 2: Standard Atomic Weights of Constituent Elements

Standard Atomic Weight

Element Symbol

(Da)
Hydrogen H ~1.008
Deuterium D ~2.014[1][2][3]
Carbon C ~12.011
Nitrogen N ~14.007
Oxygen @) ~15.999

Experimental Protocols: Molecular Weight
Calculation

The molecular weight of an isotopically labeled compound can be determined through a
straightforward calculation based on the molecular formula of the parent compound.

Methodology:
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o Determine the Base Formula: The chemical formula for the non-labeled compound, N-
Isobutyrylglycine, is established as CeH11NO3.[6][7]

e Calculate Base Molecular Weight: The molecular weight of the parent compound is
calculated by summing the atomic weights of all its atoms.

o MW = (6*AW_C) + (11 * AW _H) + (1 *AW_N) + (3 *AW_0O)
o MW = (6 * 12.011) + (11 * 1.008) + (1 * 14.007) + (3 * 15.999) = 145.16 g/mol .

o Apply Isotopic Substitution: For N-Isobutyrylglycine-d2, two hydrogen atoms (H) are
replaced by two deuterium atoms (D).

o Calculate Deuterated Molecular Weight: The molecular weight is recalculated by subtracting
the mass of the two replaced hydrogen atoms and adding the mass of the two deuterium
atoms.

o MW_d2 = MW _base - (2 * AW_H) + (2 * AW_D)
o MW_d2 = 145.16 - (2 * 1.008) + (2 * 2.014) = 147.17 g/mol .

Visualization of Calculation Workflow

The logical process for determining the molecular weight of the deuterated compound is
illustrated in the following diagram.
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Caption: Workflow for calculating the molecular weight of N-Isobutyrylglycine-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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